Cas no 338397-92-5 (1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide)

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide is a specialized sulfonamide derivative featuring a chloro-trifluoromethylpyridinyl moiety and a dimethylpyrrole backbone. This compound is of interest in agrochemical and pharmaceutical research due to its unique structural properties, which may confer bioactivity as an enzyme inhibitor or receptor modulator. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro-substituted pyridine ring contributes to electronic effects and binding affinity. The N,N-dimethylsulfonamide functionality further improves solubility and pharmacokinetic profiles. Its well-defined synthesis route allows for high purity, making it suitable for mechanistic studies and structure-activity relationship investigations. The compound's versatility makes it a valuable intermediate in the development of novel bioactive molecules.

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide structure

338397-92-5 structure

Product Name:1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide

CAS No:338397-92-5

MF:

MW:

CID:4646918

Update Time:2025-05-23

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N,N-DIMETHYL-1H-PYRROLE-2-SULFONAMIDE
- 1H-Pyrrole-2-sulfonamide, 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-
- 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C149420-25mg	1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-sulfonamide	338397-92-5		25mg	$ 230.00	2022-06-06
TRC	C149420-50mg	1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-sulfonamide	338397-92-5		50mg	$ 380.00	2022-06-06
Key Organics Ltd	2H-069-1MG	1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-sulfonamide	338397-92-5	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	2H-069-5MG	1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-sulfonamide	338397-92-5	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	2H-069-10MG	1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-sulfonamide	338397-92-5	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	2H-069-20MG	1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-sulfonamide	338397-92-5	>90%	20mg	￡76.00	2023-03-07
Key Organics Ltd	2H-069-0.5G	1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-sulfonamide	338397-92-5	>90%	0.5g	£385.00	2025-02-09
Key Organics Ltd	2H-069-1G	1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-sulfonamide	338397-92-5	>90%	1g	£770.00	2025-02-09
Key Organics Ltd	2H-069-5G	1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-sulfonamide	338397-92-5	>90%	5g	£3080.00	2025-02-09
Key Organics Ltd	2H-069-10G	1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1H-pyrrole-2-sulfonamide	338397-92-5	>90%	10g	£5775.00	2025-02-09

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Additional information on 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide: A Comprehensive Overview

The compound 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide (CAS No. 338397-92-5) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a pyridine ring, a pyrrole moiety, and a sulfonamide group. The presence of the trifluoromethyl group and the chloro substituent further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its ability to inhibit specific enzymes and receptors makes it a promising candidate for the development of new therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated its efficacy in modulating kinase activity, which is crucial for treating various diseases, including cancer and inflammatory disorders.

The synthesis of 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the pyridine ring, the introduction of substituents, and the coupling of the sulfonamide group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been extensively studied, with results indicating that it remains stable under normal storage conditions but may degrade under extreme temperatures or prolonged exposure to light.

The biological activity of 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide has been evaluated in numerous assays. It has shown potent activity against several cancer cell lines, particularly those resistant to conventional chemotherapy. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis.

One of the most recent advancements in the study of this compound involves its application in agricultural chemistry. Researchers have discovered that it possesses excellent pesticidal properties, making it a viable alternative to traditional pesticides that often pose environmental risks. Field trials conducted in controlled environments have demonstrated its effectiveness in controlling crop pests without adverse effects on non-target organisms.

The structural versatility of 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide allows for further modifications to enhance its bioavailability and efficacy. For example, the introduction of additional functional groups or the modification of existing substituents could lead to derivatives with improved pharmacokinetic profiles. Such modifications are currently being explored in ongoing research projects worldwide.

In conclusion, 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N,N-dimethyl-1H-pyrrole-2-sulfonamide (CAS No. 338397-92-) represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, combined with its diverse biological activities, positions it as a valuable tool in both therapeutic and agricultural applications. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in addressing global health and environmental challenges.